N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine” is a chemical compound. It is an important boronic acid derivative . The empirical formula of this compound is C13H19BN2O2 .
Synthesis Analysis
This compound can be obtained by a five-step substitution reaction . The structure of the compound was confirmed by MS, 1H NMR, 13C NMR, and FT-IR spectroscopy methods .Molecular Structure Analysis
The single crystal structure of the compound was determined by X-ray diffraction and conformational analysis . The crystal structure determined by X-ray single crystal diffraction is consistent with the molecular structure after DFT optimization .Chemical Reactions Analysis
The compound plays an irreplaceable role in organic synthesis, especially in the intermediates often used in boronic acid compounds . One of the most famous reactions is the Suzuki–Miyaura reaction .Physical and Chemical Properties Analysis
The compound has a molecular weight of 246.11 . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Pyrimidine Derivatives in Drug Development
Pyrimidine derivatives are pivotal in the realm of medicinal chemistry due to their significant biological activities. They are integral components of DNA and RNA, serving as basic building blocks. This characteristic makes them essential for various pharmacological applications, including antiviral, antibacterial, and anticancer therapies. Research has shown that modifications to the pyrimidine ring can lead to compounds with potent biological activities. For instance, fluorinated pyrimidines, like 5-Fluorouracil, are widely used in cancer treatment due to their ability to inhibit thymidylate synthase, crucial for DNA synthesis in rapidly dividing cells (Gmeiner, 2020).
Heterocyclic Aromatic Amines in Food Safety
Another area of research focuses on heterocyclic aromatic amines (HAAs) formed during the cooking of protein-rich foods. These compounds have shown mutagenic and carcinogenic properties in various studies. Understanding the formation, mitigation, metabolism, and exposure assessment of HAAs is crucial for food safety and cancer prevention strategies. The 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) is among the most studied HAAs, with research indicating its prevalence in cooked meats and potential role in carcinogenesis (Chen, Jia, Zhu, Mao, & Zhang, 2020).
Catalysis and Organic Synthesis
Pyrimidine derivatives are also extensively used in catalysis and organic synthesis. They serve as key intermediates in the formation of various complex molecules. For example, research into hybrid catalysts for the synthesis of pyranopyrimidines highlights the utility of pyrimidine scaffolds in developing pharmaceuticals and lead molecules through one-pot multicomponent reactions (Parmar, Vala, & Patel, 2023).
Mechanism of Action
Target of Action
It is known that boronic acid derivatives, such as this compound, are often used in proteomics research , suggesting that they may interact with proteins or enzymes in the body.
Mode of Action
Boronic acid derivatives are known to form reversible covalent complexes with proteins, enzymes, or receptors, which could alter their function .
Biochemical Pathways
Boronic acid derivatives are known to be involved in a variety of biochemical processes, including the suzuki-miyaura reaction , which is a type of cross-coupling reaction used in organic synthesis.
Pharmacokinetics
The cyclopropyl group in the compound is known to have a significant effect on reducing metabolism , which could potentially enhance the bioavailability of the compound.
Result of Action
Boronic acid derivatives are known to have various biological activities, including anticancer, antibacterial, and antiviral effects .
Action Environment
Boronic acid pinacol esters, such as this compound, are known for their chemical stability and synthetic versatility , suggesting that they may be relatively stable under various environmental conditions.
Properties
IUPAC Name |
N-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20BN3O2/c1-12(2)13(3,4)19-14(18-12)9-7-15-11(16-8-9)17-10-5-6-10/h7-8,10H,5-6H2,1-4H3,(H,15,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNCUDGRKLRQDMW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CN=C(N=C2)NC3CC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20BN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70675244 |
Source
|
Record name | N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70675244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1218789-33-3 |
Source
|
Record name | N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1218789-33-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70675244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.